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Compound of Interest

Compound Name: 4-(4-Butylphenylazo)phenol

Cat. No.: B1272269 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the available health and safety

information for 4-(4-Butylphenylazo)phenol (CAS No. 2496-21-1). Based on a thorough

review of publicly accessible data, including Safety Data Sheets (SDS) from multiple suppliers,

this document summarizes the current understanding of the toxicological and physicochemical

properties of this compound. Notably, a significant lack of detailed, quantitative experimental

data on the health and environmental effects of 4-(4-Butylphenylazo)phenol was observed.

The predominant information available from various chemical suppliers consistently classifies

this substance as non-hazardous under the Globally Harmonized System of Classification and

Labelling of Chemicals (GHS). This guide presents the available data in a structured format to

aid researchers and professionals in conducting informed risk assessments.

Chemical and Physical Properties
4-(4-Butylphenylazo)phenol is an organic compound characterized by an azo functional

group linking a butyl-substituted phenyl ring to a phenol.[1] It typically appears as a light yellow

to amber or dark green crystalline powder. The butyl group contributes to the molecule's

hydrophobic nature.[1]

Table 1: Physicochemical Properties of 4-(4-Butylphenylazo)phenol
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Property Value Source(s)

CAS Number 2496-21-1 [2][3]

Molecular Formula C₁₆H₁₈N₂O [3]

Molecular Weight 254.33 g/mol [3]

Appearance
Light yellow to Amber to Dark

green powder to crystal

Synonyms

4-Butyl-4'-hydroxyazobenzene,

4-[(4-

Butylphenyl)diazenyl]phenol

[3]

Physical State Solid at 20°C [1]

Toxicological Data
A comprehensive search for quantitative toxicological data for 4-(4-Butylphenylazo)phenol
revealed a significant lack of specific experimental studies. Safety Data Sheets from multiple

suppliers consistently state that information on various toxicological endpoints is "not

available."

Table 2: Summary of Available Toxicological Information
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Toxicological
Endpoint

GHS Classification Data Availability Source(s)

Acute Toxicity (Oral,

Dermal, Inhalation)
Not Classified No data available [2]

Skin

Corrosion/Irritation
Not Classified No data available [2]

Serious Eye

Damage/Irritation
Not Classified No data available [2]

Respiratory or Skin

Sensitization
Not Classified No data available [2]

Germ Cell

Mutagenicity
Not Classified No data available [2]

Carcinogenicity Not Classified No data available [2]

Reproductive Toxicity Not Classified No data available [2]

Specific Target Organ

Toxicity (Single

Exposure)

Not Classified No data available [2]

Specific Target Organ

Toxicity (Repeated

Exposure)

Not Classified No data available [2]

Aspiration Hazard Not Classified No data available [2]

One Safety Data Sheet indicates that the substance or mixture does not contain components

considered to have endocrine-disrupting properties at levels of 0.1% or higher.[2]

Hazard Classification
According to multiple Safety Data Sheets, 4-(4-Butylphenylazo)phenol is not classified as a

hazardous substance under the Globally Harmonized System (GHS).[2]

Table 3: GHS Hazard Classification
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Hazard
Classificati
on

Classificati
on

Pictogram
Signal
Word

Hazard
Statement(s
)

Precautiona
ry
Statement(s
)

GHS

Classification

Not a

hazardous

substance or

mixture

No hazard

pictogram

required

No signal

word required

No hazard

statement(s)

required

No

precautionary

statement(s)

required

Experimental Protocols
Detailed experimental protocols for toxicological studies specifically conducted on 4-(4-
Butylphenylazo)phenol are not publicly available. For the benefit of researchers who may

wish to conduct such studies, a generic workflow for a common in vitro mutagenicity assay, the

Ames test, is provided below.

Preparation

Exposure Analysis

Prepare Salmonella
typhimurium Strains

Combine Bacteria, Test
Compound, and S9 Mix/

Buffer

Prepare Test Compound
(4-(4-Butylphenylazo)phenol)

Prepare S9 Mix
(for metabolic activation)

Plate mixture onto
minimal glucose agar

Incubate plates
(37°C for 48-72h)

Count Revertant
Colonies

Compare to Controls
(Positive and Negative)

Determine
Mutagenic Potential

Click to download full resolution via product page

Generic workflow for an Ames test to assess mutagenic potential.

Signaling Pathways
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No information was found in the public domain regarding the interaction of 4-(4-
Butylphenylazo)phenol with any specific biological signaling pathways.

Search for Signaling Pathway Data
for 4-(4-Butylphenylazo)phenol

No Publicly Available Data Found

Comprehensive Literature
and Database Search

Click to download full resolution via product page

Results of the search for signaling pathway information.

Environmental Fate and Ecotoxicological Data
There is a lack of data on the environmental fate and ecotoxicity of 4-(4-
Butylphenylazo)phenol. One Safety Data Sheet states that the substance is not considered to

be persistent, bioaccumulative, and toxic (PBT), or very persistent and very bioaccumulative

(vPvB) at levels of 0.1% or higher.[2]

Table 4: Environmental Hazard Information

Endpoint Classification/Data Source(s)

Persistence and Degradability No data available [2]

Bioaccumulative Potential No data available [2]

Mobility in Soil No data available [2]

Ecotoxicity No data available [2]

PBT/vPvB Assessment
Does not meet criteria for PBT

or vPvB
[2]
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Handling and Safety Precautions
Standard laboratory safety practices should be followed when handling 4-(4-
Butylphenylazo)phenol. This includes wearing appropriate personal protective equipment

(PPE) such as gloves, safety glasses, and a lab coat. Work should be conducted in a well-

ventilated area to avoid dust dispersion.[2] In case of contact, the following first aid measures

are recommended:

Inhalation: Move the person to fresh air.[2]

Skin Contact: Wash off with plenty of water.[2]

Eye Contact: Rinse with plenty of water.[2]

Ingestion: Rinse mouth with water.[2]

Conclusion
The currently available health and safety data for 4-(4-Butylphenylazo)phenol is limited. The

consistent classification of this compound as non-hazardous by multiple chemical suppliers

provides a baseline for risk assessment. However, the absence of detailed toxicological and

ecotoxicological studies necessitates a cautious approach in its handling and application. For

drug development and other sensitive applications, further experimental investigation into the

specific toxicological properties and potential biological activities of 4-(4-
Butylphenylazo)phenol is strongly recommended to fill the existing data gaps. Researchers

should adhere to good laboratory practices and take appropriate safety precautions when

working with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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